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Compound of Interest

Compound Name: 25-Desacetyl rifampicin-d4

Cat. No.: B15566472

This technical guide provides a comprehensive overview of the available safety data for 25-
Desacetyl rifampicin-d4. It is intended for researchers, scientists, and drug development
professionals who may be handling this compound. The information presented is synthesized
from publicly available Safety Data Sheets (SDS) for the non-deuterated analogue, 25-
Desacetyl rifampicin, as a specific SDS for the deuterated compound is not readily available.
Therefore, the data herein should be interpreted with caution and used as a guide for safe
handling practices in a laboratory setting.

Chemical and Physical Properties

25-Desacetyl rifampicin-d4 is a deuterated form of 25-Desacetyl rifampicin, a metabolite of
the antibiotic Rifampicin.[1] Stable heavy isotopes are often used as tracers in drug
development to study pharmacokinetic and metabolic profiles.[2]
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Property

Value

Source

Chemical Name

25-O-Deacetyl-3-[(E)-[(4-
methyl-1-
piperazinyl)imino]lmethyl]rifamy
cin-D4

[3]

Synonyms

Desacetylrifampicin-d4, 4-N-
Demethylrifampicin-d4

[3]4]

Molecular Formula Ca1H52D4N40O11 [21[31[4]

Molecular Weight 784.93 g/mol [2][3]
Not Available (NA) for

CAS Number deuterated form, 16783-99-6 [3][5]I6]

for non-labelled

Purity (by HPLC)

93.74%

[3]

Hazard Identification and Safety Precautions

The substance is not classified as hazardous according to the Globally Harmonized System

(GHS). However, as with any chemical compound, appropriate safety measures should be

taken. The following information is based on the SDS for the non-deuterated 25-Desacetyl

rifampicin.
Hazard Precautionary Statement
Health Hazard 0 (Minimal)
Flammability 0 (Minimal)
Reactivity 0 (Minimal)

Potential Health Effects:[7]

o Eye: May cause eye irritation.

e Skin: May cause skin irritation.
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 Ingestion: May be harmful if swallowed.

e Inhalation: May cause respiratory tract irritation.

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: Self-contained breathing apparatus.[7]

Eye Protection: Safety goggles.[7]

Hand Protection: Surgical gloves.[7]

Other Protective Equipment: Protective clothing.[7]
Handling, Storage, and First Aid
Handling:

o Wear appropriate PPE as described above.[7]

e Avoid dust formation.[7]

e Ensure adequate ventilation.[7]

e Do not eat, drink, or smoke when using this product.
Storage:

o Store in a refrigerator at 2-8°C for long-term storage.[3]

First Aid Measures:[7]

Eye Contact: Wash with plenty of water.

Skin Contact: Wash with plenty of water.

Ingestion: Seek medical assistance for gastric lavage.

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.
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Experimental Protocols
Pharmacokinetic Analysis of Rifampicin and 25-
Desacetyl rifampicin

The following is a general protocol for determining the plasma levels of Rifampicin and its
metabolite, 25-Desacetyl rifampicin, using High-Performance Liquid Chromatography (HPLC).

Sample Preparation:[1]

Collect blood samples from subjects at predetermined time points after drug administration.

Centrifuge the blood samples to separate the plasma.

To 30 pL of plasma, add 100 L of 0.1% formic acid in acetonitrile containing internal
standards (RIF-d8 and 25-dRIF-d8).

Use a precipitation and dephospholipidation plate for sample cleanup.

HPLC Analysis:[1]

Inject the prepared sample into the HPLC system.

e Use a suitable column and mobile phase for separation.
o Detect the compounds using mass spectrometry (MS).
o Set the quantification transitions (m/z) as follows:

RIF: 823.6 > 791.5

[e]

RIF-d8: 831.6 > 799.6

[e]

o

25-dRIF: 749.5 > 95.1

25-dRIF-d8: 757.5 > 95

[¢]

Data Analysis:
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¢ Perform non-compartmental analysis to determine pharmacokinetic parameters such as
Cmax, Tmax, and AUC.[8]

Visualizations

The following diagrams illustrate key relationships and workflows relevant to 25-Desacetyl

rifampicin-d4.

Metabolic Pathway of Rifampicin

Rifampicin

25-Desacetyl rifampicin

Click to download full resolution via product page

Caption: Metabolic conversion of Rifampicin to 25-Desacetyl rifampicin.
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General Workflow for Safety Assessment of a Research Chemical
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Caption: A typical workflow for assessing the safety of a research chemical.

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal Safety Data Sheet. The information has been compiled from various sources and
pertains primarily to the non-deuterated form of the compound. Users should always consult
the most current and specific safety information available from the supplier before handling this
or any other chemical. All compounds supplied for laboratory research are not for human
consumption or therapeutic use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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